Methyl 3-(aminomethyl)-4-fluoro-1-benzothiophene-2-carboxylate hydrochloride
Overview
Description
“Methyl 3-(aminomethyl)benzoate hydrochloride” is a compound that has been mentioned in various sources . It’s a solid substance with the empirical formula C9H12ClNO2 and a molecular weight of 201.65 .
Molecular Structure Analysis
The molecular structure of a compound can be represented by its SMILES string or InChI key. For “Methyl 3-(aminomethyl)benzoate hydrochloride”, the SMILES string isCl.COC(=O)c1cccc(CN)c1
and the InChI key is UOWRPTFJISFGPI-UHFFFAOYSA-N
.
Scientific Research Applications
Crystal Structure Analysis
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied for its crystal structure, highlighting the stabilization of the crystal structure by intra- and intermolecular N-H···O hydrogen bonds. The compound consists of a thiophene ring substituted with a 2-amino group and a 3-methyl ester group, with the carbonyl group having a cis orientation relative to the C2=C3 double bond (Vasu, K. Nirmala, D. Chopra, S. Mohan, J. Saravanan, 2004).
Synthesis of Pyridothienopyrimidines
The compound has been utilized in the synthesis of pyridothienopyrimidines through the Thorpe-Ziegler reaction. The process involves the reactions of the compound with amide acetals, leading to the production of amidine derivatives and substituted pyridothienopyrimidines. This research provides insights into the influence of the substituent in the benzene ring, acetal structure, solvent, and process temperature on the reactions of the obtained compounds (M. I. Medvedeva, N. Tugusheva, L. Alekseeva, V. Chernyshev, G. Avramenko, V. Granik, 2010).
Electrochemical Studies
The electrochemical behavior of methyl 3-halo-1-benzothiophene-2-carboxylates has been investigated, providing valuable information on the reduction and dimer products in anhydrous dimethylformamide. This research explores the ECE (electron - chemical step - electron) mechanism and the challenges in electrode reactivation during electrolysis (Michal Rejňák, J. Klima, J. Svoboda, J. Ludvík, 2004).
Synthesis of Heterocyclic Derivatives
The compound has been used in the synthesis of novel thiophene and benzothiophene derivatives with potential anti-proliferative activity. The synthesis process involves studying the reactivity of the derivatives towards different chemical reagents and evaluating the anti-cancer agents against tumor cell lines (R. Mohareb, A. Abdallah, M. H. Helal, Somiya M H Shaloof, 2016).
Properties
IUPAC Name |
methyl 3-(aminomethyl)-4-fluoro-1-benzothiophene-2-carboxylate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO2S.ClH/c1-15-11(14)10-6(5-13)9-7(12)3-2-4-8(9)16-10;/h2-4H,5,13H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLHWBYUQJRCBTC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=C(C=CC=C2S1)F)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClFNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.